5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 5-methyl-6-(6-methyl-1H-benzimidazol-2-yl)-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H12N4OS/c1-7-3-4-9-10(5-7)19-13(18-9)12-8(2)11-14(20)16-6-17-15(11)21-12/h3-6H,1-2H3,(H,18,19)(H,16,17,20)
• InChI Key: IUWNSCXITCWSIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=C(C4=C(S3)N=CNC4=O)C
• Molecular Formula: C15H12N4OS
• Molecular Weight: 296.3 g/mol

Description

5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (MMBT) is a small molecule with a wide range of applications in the field of synthetic organic chemistry. It has a unique structure that allows it to act as a catalyst, an inhibitor, and a substrate in a variety of reactions. In addition, MMBT is used in a variety of scientific research applications, such as drug discovery, metabolic engineering, and biocatalysis.

Scientific Research Applications

5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has a wide range of scientific research applications. It has been used in drug discovery, metabolic engineering, and biocatalysis. In drug discovery, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has been used as a scaffold for the development of new drugs. In metabolic engineering, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has been used to modulate metabolic pathways in cells. In biocatalysis, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has been used to catalyze the synthesis of biologically active compounds.

Mechanism of Action

5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is a small molecule that acts as a catalyst, an inhibitor, and a substrate in a variety of reactions. As a catalyst, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one increases the rate of a reaction by providing a reaction site for the reactants. As an inhibitor, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one binds to a target molecule and prevents it from reacting with other molecules. As a substrate, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one binds to a target molecule and facilitates the formation of products.
Biochemical and Physiological Effects
5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has been shown to have a variety of biochemical and physiological effects. In vitro, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has been shown to modulate the activity of enzymes, such as cytochrome P450 and glutathione S-transferase. In vivo, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has been shown to modulate the activity of a variety of metabolic pathways, including the glucocorticoid, catecholamine, and opioid pathways.

Advantages and Limitations for Lab Experiments

5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has a number of advantages and limitations for lab experiments. One of the major advantages of using 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is its ability to act as a catalyst, an inhibitor, and a substrate in a variety of reactions. This allows for a wide range of experiments to be conducted with 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. However, the use of 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is limited by its low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is a relatively expensive compound, which can be a limitation for some experiments.

Future Directions

There are a number of potential future directions for 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. One potential direction is the development of new methods for synthesizing 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. Another potential direction is the development of new applications for 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, such as in the fields of drug discovery, metabolic engineering, and biocatalysis. Finally, further research could be done to explore the biochemical and physiological effects of 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one in greater detail.

Synthesis Methods

5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one can be synthesized through a variety of methods, including the reaction of 5-methyl-1H-benzotriazole with thiophene-2,3-dicarboxaldehyde in the presence of a base. This method yields a high purity product in high yield. Alternatively, 5-methyl-6-(5-methyl-1H-1,3-benzodiazol-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one can be synthesized by the condensation of 5-methyl-1H-benzotriazole and thiophene-2,3-dicarboxaldehyde in the presence of an acid catalyst. This method yields a lower purity product but in a higher yield.